Cas no 654676-62-7 (6,7-Dihydro-5H-1pyrindin-6-ylamine)

• Product Name: 6,7-Dihydro-5H-1pyrindin-6-ylamine
• CAS No: 654676-62-7
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD18072650
• CID: 961913
• PubChem ID: 45079494
• Update Time: 2025-06-25

6,7-Dihydro-5H-1pyrindin-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-[1]pyrindin-6-ylamine
• 5H-Cyclopenta[b]pyridin-6-amine,6,7-dihydro-(9CI)
• 6,7-dihydro-5H-Cyclopenta[b]pyridin-6-amine
• 5H-Cyclopenta[b]pyridin-6-amine, 6,7-dihydro-
• DTXSID00984078
• FEBSOMPLLSUUSE-UHFFFAOYSA-N
• AKOS006362360
• 654676-62-7
• EN300-1666681
• DB-350252
• 5H,6H,7H-CYCLOPENTA[B]PYRIDIN-6-AMINE
• SCHEMBL369136
• 6,7-Dihydro-5H-1pyrindin-6-ylamine

• MDL： MFCD18072650
• Inchi： 1S/C8H10N2/c9-7-4-6-2-1-3-10-8(6)5-7/h1-3,7H,4-5,9H2
• InChI Key： FEBSOMPLLSUUSE-UHFFFAOYSA-N
• SMILES： NC1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 240.8±40.0 °C at 760 mmHg
• Flash Point: 122.6±14.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6,7-Dihydro-5H-1pyrindin-6-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6,7-Dihydro-5H-1pyrindin-6-ylamine

6,7-Dihydro-5H-1pyrindin-6-ylamine (CAS No. 654676-62-7): A Comprehensive Overview

6,7-Dihydro-5H-1pyrindin-6-ylamine, also known by its CAS registry number 654676-62-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the family of pyrindines, which are aromatic heterocycles with a six-membered ring containing one nitrogen atom. The dihydro designation indicates the presence of two hydrogen atoms in the ring structure, while the 5H designation specifies the position of hydrogenation. The amine functional group further enhances its chemical reactivity and potential applications.

The synthesis of 6,7-Dihydro-5H-1pyrindin-6-ylamine involves a series of carefully designed reactions, including but not limited to Curtius rearrangement, Stork enamine reaction, and Michael addition. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography, providing insights into its electronic properties and molecular geometry.

Recent research has highlighted the potential of 6,7-Dihydro-5H-1pyrindin-6-ylamine in various fields. In the realm of materials science, this compound has been explored as a building block for constructing advanced materials such as two-dimensional coordination polymers and metal-free organic semiconductors. Its unique electronic properties make it a promising candidate for applications in optoelectronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

In medicinal chemistry, 6,7-Dihydro-5H-1pyrindin-6-ylamine has shown potential as a lead compound for drug discovery. Studies have demonstrated its ability to interact with key biological targets such as protein kinases and receptor tyrosine kinases, which are implicated in various diseases including cancer and neurodegenerative disorders. Preclinical studies have revealed its efficacy in inhibiting tumor growth in animal models, suggesting its potential as an anticancer agent.

The environmental impact of this compound has also been a topic of recent investigation. Research indicates that 6,7-Dihydro-5H-1pyrindin-6-ylamine exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic compounds. Its degradation pathways have been studied using techniques such as mass spectrometry and enzymatic assays, providing insights into its environmental fate.

In conclusion, 6,7-Dihydro